Cas no 828291-27-6 (Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate)

Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate structure
828291-27-6 structure
Product Name:Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate
CAS No:828291-27-6
MF:C13H22O3
MW:226.311984539032
CID:681296
Update Time:2023-08-03

Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanepropanoic acid, 1-methyl-2-oxo-, 1,1-dimethylethyl ester,(1S)-
    • INDEX NAME NOT YET ASSIGNED
    • tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate
    • Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate
    • Inchi: 1S/C13H22O3/c1-12(2,3)16-11(15)7-9-13(4)8-5-6-10(13)14/h5-9H2,1-4H3/t13-/m0/s1
    • InChI Key: MXOACVWQPQHABX-ZDUSSCGKSA-N
    • SMILES: O=C1CCC[C@@]1(C)CCC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.86760

Tert-butyl 3-[(1S)-1-methyl-2-oxocyclopentyl]propanoate Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD